1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione

• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol
• IUPAC Name: 1-methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione
• InChI: InChI=1S/C16H20N2O5/c1-16-7-9(11(14(19)17-16)15(20)18-16)8-5-6-10(21-2)13(23-4)12(8)22-3/h5-6,9,11H,7H2,1-4H3,(H,17,19)(H,18,20)
• InChI Key: RLYRNVOTMWPCNV-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)C(=O)N2)C3=C(C(=C(C=C3)OC)OC)OC

Description

1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[222]octane-3,5-dione is a complex organic compound featuring a bicyclic structure with a diazabicyclo[222]octane core

Preparation Methods

The synthesis of 1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[22One common method involves the Diels-Alder reaction followed by ring-closing metathesis . The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial production methods may involve optimizing these synthetic routes for scalability, including the use of continuous flow reactors and advanced purification techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the trimethoxyphenyl ring can be replaced with other groups using appropriate reagents and conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure settings to achieve the desired transformations.

Scientific Research Applications

1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: Used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, and other cellular processes.

Comparison with Similar Compounds

1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[2.2.2]octane-3,5-dione can be compared with other similar compounds, such as:

Bicyclo[2.2.2]octane derivatives: These compounds share the bicyclic core but differ in their substituents, leading to variations in their chemical and biological properties.

Diazabicyclo[2.2.2]octane analogs: These analogs have similar core structures but may have different functional groups, affecting their reactivity and applications.

The uniqueness of 1-Methyl-8-(2,3,4-trimethoxyphenyl)-2,6-diazabicyclo[22